Cas no 941167-85-7 (5-(4-Fluorobenzoyl)-4h,5h,6h,7h-Thieno3,2-Cpyridine)

• Product Name: 5-(4-Fluorobenzoyl)-4h,5h,6h,7h-Thieno3,2-Cpyridine
• CAS No: 941167-85-7
• MF: C₁₄H₁₂FNOS
• MW: 261.31458568573
• CID: 4673271
• PubChem ID: 17483412
• Update Time: 2025-07-28

5-(4-Fluorobenzoyl)-4h,5h,6h,7h-Thieno3,2-Cpyridine Chemical and Physical Properties

Names and Identifiers

• Methanone, (6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)(4-fluorophenyl)-
• 5-(4-fluorobenzoyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine
• 5-(4-Fluorobenzoyl)-4h,5h,6h,7h-Thieno3,2-Cpyridine

• Inchi： 1S/C14H12FNOS/c15-12-3-1-10(2-4-12)14(17)16-7-5-13-11(9-16)6-8-18-13/h1-4,6,8H,5,7,9H2
• InChI Key： KVEXSAMNLYFZSY-UHFFFAOYSA-N
• SMILES： C(N1CC2C=CSC=2CC1)(C1=CC=C(F)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-(4-Fluorobenzoyl)-4h,5h,6h,7h-Thieno3,2-Cpyridine

Recent Advances in the Study of 5-(4-Fluorobenzoyl)-4h,5h,6h,7h-Thieno3,2-Cpyridine (CAS: 941167-85-7)

The compound 5-(4-Fluorobenzoyl)-4h,5h,6h,7h-Thieno3,2-Cpyridine (CAS: 941167-85-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its thienopyridine core and 4-fluorobenzoyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 5-(4-Fluorobenzoyl)-4h,5h,6h,7h-Thieno3,2-Cpyridine. A study published in the Journal of Medicinal Chemistry (2023) described a novel, high-yield synthesis method that improves the scalability and purity of the compound. The method involves a multi-step process, including a palladium-catalyzed cross-coupling reaction, which has been shown to enhance the efficiency of the synthesis while reducing byproduct formation.

Pharmacological evaluations have revealed that 5-(4-Fluorobenzoyl)-4h,5h,6h,7h-Thieno3,2-Cpyridine exhibits potent inhibitory activity against specific kinase targets implicated in inflammatory and oncogenic pathways. In vitro and in vivo studies demonstrated its ability to modulate key signaling pathways, such as the MAPK and PI3K/AKT cascades, suggesting its potential as a therapeutic agent for conditions like rheumatoid arthritis and certain cancers. Notably, the compound's selectivity profile minimizes off-target effects, a critical factor in reducing adverse drug reactions.

Further investigations into the compound's mechanism of action have utilized advanced techniques such as X-ray crystallography and molecular docking simulations. These studies have elucidated the binding interactions between 5-(4-Fluorobenzoyl)-4h,5h,6h,7h-Thieno3,2-Cpyridine and its target proteins, providing a structural basis for its inhibitory activity. Such insights are invaluable for the design of next-generation derivatives with enhanced potency and specificity.

In addition to its therapeutic potential, recent research has explored the pharmacokinetic properties of 5-(4-Fluorobenzoyl)-4h,5h,6h,7h-Thieno3,2-Cpyridine. Studies in animal models have shown favorable absorption and distribution profiles, with good oral bioavailability and moderate plasma protein binding. However, challenges remain in optimizing its metabolic stability and minimizing hepatic clearance, which are areas of ongoing investigation.

In conclusion, the compound 5-(4-Fluorobenzoyl)-4h,5h,6h,7h-Thieno3,2-Cpyridine (CAS: 941167-85-7) represents a promising candidate for further drug development. Its unique chemical structure, combined with its potent and selective biological activity, positions it as a valuable tool for both therapeutic applications and mechanistic studies. Future research should focus on addressing its pharmacokinetic limitations and exploring its efficacy in clinical settings.